Cas no 2138806-78-5 (1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene)

• Product Name: 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene
• CAS No: 2138806-78-5
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6323640
• PubChem ID: 165956761
• Update Time: 2025-10-18

1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethenyl)-3-fluoro-5-methoxybenzene
• EN300-802505
• 2138806-78-5
• 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene

• Inchi： 1S/C9H8BrFO/c1-12-9-5-7(2-3-10)4-8(11)6-9/h2-6H,1H3/b3-2+
• InChI Key： RKGXVGAJBCWUNF-NSCUHMNNSA-N
• SMILES： Br/C=C/C1C=C(C=C(C=1)OC)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene

Comprehensive Overview of 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene (CAS No. 2138806-78-5)

1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene (CAS No. 2138806-78-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique bromoethenyl and fluoro-methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining halogen and ether substituents, enables diverse reactivity, making it valuable for constructing complex molecules. Researchers and industry professionals frequently search for terms like "1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene synthesis" or "CAS 2138806-78-5 applications", reflecting its growing relevance in cutting-edge applications.

The compound's structural features contribute to its utility in cross-coupling reactions, a hot topic in modern organic synthesis. With the rise of sustainable chemistry, queries such as "green synthesis of bromoethenyl derivatives" or "fluorinated benzene intermediates in drug discovery" highlight the demand for eco-friendly methodologies. 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene is often explored for its potential in designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its methoxy group enhances solubility, while the fluoro substituent improves metabolic stability—a critical factor in pharmaceutical optimization.

In material science, this compound is investigated for its role in organic electronics, such as OLEDs and conductive polymers. Searches like "halogenated benzene derivatives in optoelectronics" or "CAS 2138806-78-5 material properties" underscore its interdisciplinary appeal. The bromoethenyl moiety facilitates polymerization, while the electron-withdrawing fluoro group fine-tunes electronic properties. Recent studies also explore its use in metal-organic frameworks (MOFs), aligning with trends in nanotechnology and energy storage solutions.

Analytical characterization of 1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene typically involves techniques like NMR, HPLC, and mass spectrometry, addressing common queries such as "how to purify bromoethenyl compounds" or "spectral data for CAS 2138806-78-5". Proper handling requires standard organic lab protocols, though it is not classified as hazardous under normal conditions. Its stability under inert atmospheres makes it suitable for long-term storage, a practical consideration for industrial users.

Future research directions may focus on catalytic transformations of this compound, leveraging trends in catalyst design and atom-efficient reactions. As the demand for fluorinated building blocks grows—driven by their prevalence in FDA-approved drugs—1-(2-Bromoethenyl)-3-fluoro-5-methoxybenzene is poised to remain a key player in innovation. Its synergy with emerging technologies like flow chemistry and AI-assisted retrosynthesis further enhances its strategic value, answering modern search trends like "AI in organic synthesis" and "high-throughput screening of fluorinated intermediates".